Cas no 1427504-58-2 (5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde)

• Product Name: 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• CAS No: 1427504-58-2
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 5291156
• Update Time: 2026-03-10

5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro7-azaindole-2-carbaldehyde
• 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde

• Inchi： 1S/C8H5FN2O/c9-6-1-5-2-7(4-12)11-8(5)10-3-6/h1-4H,(H,10,11)
• InChI Key： CFRRVIUHPJZMCV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=N2)C=C1C=O

Additional information on 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde

5-Fluoro-1H-Pyrrolo[2,3-b]Pyridine-2-Carbaldehyde: A Comprehensive Overview

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde, also known by its CAS number 1427504-58-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of a fluoro substituent at the 5-position and a carbaldehyde group at the 2-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde involves advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and Friedländer-type pyrrole synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and G-protein coupled receptors (GPCRs). Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive candidate for modulating protein-ligand interactions.

In terms of biological activity, 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde has shown promising results in preliminary assays against several disease-relevant targets. For instance, researchers have reported its inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, this compound has demonstrated moderate activity against certain serine/threonine kinases, suggesting its potential utility in anti-cancer therapies.

The structural versatility of 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde allows for further functionalization to enhance its pharmacokinetic properties. By modifying the fluoro substituent or the carbaldehyde group, chemists can optimize the molecule's solubility, permeability, and metabolic stability. Recent advancements in medicinal chemistry have enabled the design of analogs with improved bioavailability while retaining their biological activity.

In conclusion, 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde, with its unique chemical structure and promising biological profile, represents a valuable asset in contemporary drug discovery efforts. Its continued exploration across diverse therapeutic areas underscores its potential to contribute significantly to the development of novel therapeutic agents.